N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-(4-(isopropylthio)phenyl)acetamide

• IUPAC Name: N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-2-(4-propan-2-ylsulfanylphenyl)acetamide
• InChI: InChI=1S/C20H29NO3S/c1-15(2)25-18-8-6-16(7-9-18)12-19(22)21-13-17-14-23-20(24-17)10-4-3-5-11-20/h6-9,15,17H,3-5,10-14H2,1-2H3,(H,21,22)
• InChI Key: XYQYLFGEFXWBNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)NCC2COC3(O2)CCCCC3
• Molecular Formula: C20H29NO3S
• Molecular Weight: 363.5 g/mol

Description

N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-(4-(isopropylthio)phenyl)acetamide, commonly known as DASAM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DASAM is a spirolactam derivative that has been shown to exhibit anti-inflammatory, antitumor, and antiviral activities.

Scientific Research Applications

Synthesis and Biological Activity : A study explored the synthesis and theoretical studies of biologically active compounds derived from gabapentin, producing novel classes of compounds with potential biological activity. These compounds, including N-cyclohexyl-3-oxo-2-(3-oxo-2-azaspiro[4.5]decan-2-yl)-3-arylpropanamides, were synthesized via an intermolecular Ugi reaction, indicating a method for developing new drug candidates (Amirani Poor et al., 2018).

Antiviral and Antimicrobial Applications : Research on spirothiazolidinone derivatives, structurally similar to the query compound, has shown promising antiviral and antimicrobial activities. These compounds were synthesized and evaluated for their effectiveness against influenza A/H3N2 virus and human coronavirus 229E, showcasing the potential of spiro compounds in antiviral drug development (Apaydın et al., 2020).

Drug Design and Discovery : The synthesis of 1,4-Dioxaspira[4.5]decan-8-one, a related compound, has been investigated for its utility as a bifunctional synthetic intermediate. This research underscores the importance of such compounds in the synthesis of organic chemicals, including pharmaceutical intermediates, indicating their broad applicability in drug development processes (Feng-bao, 2006).

Opioid Receptor Modulation : Studies have also explored compounds with the 1,3,8-triazaspiro[4.5]decan structure for their potential as opioid receptor modulators. These investigations are crucial for understanding how modifications to the spirocyclic core can influence biological activity, offering insights into the design of new therapeutic agents targeting opioid receptors (Jordan et al., 2005).